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For Researchers, Scientists, and Drug Development Professionals

Introduction
Lica 38 is a neoalkoxy titanate coupling agent, chemically identified as Neopentyl(diallyl)oxy,

tri(dioctyl)pyro-phosphato titanate.[1][2][3][4] It serves multiple functions in polymer systems,

acting as a coupling agent, adhesion promoter, dispersion aid, and notably, as a catalyst.[5]

This document provides detailed application notes and protocols for utilizing Lica 38 as a

catalyst in polyester resin systems, targeting researchers and professionals in material science

and related fields. Lica 38 is known to be equivalent to Ken-React® LICA 38 from Kenrich

Petrochemicals, Inc.[2]

In polyester resin systems, particularly those with high filler content such as aluminum

hydroxide in fiberglass-reinforced polyester, Lica 38 not only aids in preventing filler

precipitation but also enhances flame retardancy and improves mechanical properties.[1][2] Its

catalytic activity is attributed to the presence of titanate, which can accelerate polymerization

and cross-linking reactions.[1][6]
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The catalytic activity of titanate coupling agents like Lica 38 in polyesterification reactions

generally proceeds through a transesterification mechanism. The titanium center of the Lica 38
molecule acts as a Lewis acid, coordinating with the carbonyl oxygen of an ester or a

carboxylic acid. This coordination increases the electrophilicity of the carbonyl carbon, making

it more susceptible to nucleophilic attack by a hydroxyl group from a diol or another polymer

chain.

The neoalkoxy group of Lica 38 plays a crucial role in its functionality, contributing to improved

solvent resistance and catalytic effect.[7] The overall process involves the formation of a more

reactive intermediate that facilitates the ester exchange reaction, leading to the growth of

polyester chains.
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Catalytic Cycle of Lica 38 in Polyesterification

Lica 38 (Titanate Catalyst)

Activated Intermediate
(Titanate-Polyester Complex)

Coordination with
carbonyl group

Polyester Chain
(with ester/carboxyl group)

Diol
(e.g., Ethylene Glycol) Nucleophilic attack

Catalyst Regeneration

Elongated Polyester Chain

Esterification/
Transesterification

Byproduct
(e.g., H2O or Alcohol)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15806110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Lica 38 in Polyester Resin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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